Cas no 1807245-91-5 (Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate
• CAS No: 1807245-91-5
• MF: C₁₂H₉F₄NO₂S
• MW: 307.263975858688
• CID: 4944915
• Update Time: 2025-10-30

Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9F4NO2S/c1-2-19-10(18)5-8-3-7(6-17)4-9(13)11(8)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： LKZPRYSUSOFSHD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC(C#N)=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate

Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate (CAS No. 1807245-91-5): A Comprehensive Overview

Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate (CAS No. 1807245-91-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel bioactive molecules. The presence of multiple functional groups, including a cyano group, a fluoro substituent, and a trifluoromethylthio moiety, makes it an intriguing candidate for further exploration.

The chemical structure of Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate consists of a phenyl ring modified with these specific substituents. The cyano group (–CN) introduces a polar nature to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. The fluoro atom (–F), on the other hand, is known for its ability to modulate metabolic stability and binding affinity in drug molecules. The trifluoromethylthio group (–S(CF₃)) adds another layer of complexity, contributing to the molecule's lipophilicity and electronic properties.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their favorable pharmacokinetic properties. Fluoro substituents can improve the bioavailability of drugs by enhancing their metabolic stability and binding affinity to biological targets. Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate exemplifies this trend, as its structure incorporates multiple fluorinated moieties that could potentially enhance its therapeutic efficacy.

One of the most compelling aspects of Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate is its potential application in the synthesis of novel pharmaceuticals. The compound's unique structural features make it a versatile building block for the development of small-molecule drugs targeting various diseases. For instance, researchers have explored its use in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyano group and trifluoromethylthio moiety can serve as pharmacophores that interact with specific amino acid residues in protein targets, leading to potent inhibitory effects.

Moreover, Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate has shown promise in agrochemical applications. Fluorinated compounds are widely used in pesticides and herbicides due to their enhanced stability and effectiveness against pests. The structural features of this compound could make it an excellent candidate for developing new-generation agrochemicals that are more environmentally friendly and sustainable.

The synthesis of Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the introduction of the cyano group, followed by the addition of the fluoro substituent and the trifluoromethylthio moiety. Each step must be carefully monitored to avoid side reactions that could compromise the final product's quality.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex organic compounds like Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate. Techniques such as flow chemistry and catalytic processes have significantly improved the efficiency of synthetic routes, reducing waste and energy consumption while maintaining high yields.

In conclusion, Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will the applications of Ethyl 5-cyano-3-fluoro-2-(trifluoromethylthio)phenylacetate in various fields.